Cas no 1366461-35-9 ((3R)-3-(5-bromothiophen-2-yl)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid)

• Product Name: (3R)-3-(5-bromothiophen-2-yl)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid
• CAS No: 1366461-35-9
• MF: C₂₂H₁₈BrNO₄S
• MW: 472.351624011993
• CID: 6546238
• PubChem ID: 103667966
• Update Time: 2025-05-21

(3R)-3-(5-bromothiophen-2-yl)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid Chemical and Physical Properties

Names and Identifiers

• (3R)-3-(5-bromothiophen-2-yl)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid
• 1366461-35-9
• (3R)-3-(5-bromothiophen-2-yl)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanoic acid
• EN300-1287755

• Inchi： 1S/C22H18BrNO4S/c23-20-10-9-19(29-20)18(11-21(25)26)24-22(27)28-12-17-15-7-3-1-5-13(15)14-6-2-4-8-16(14)17/h1-10,17-18H,11-12H2,(H,24,27)(H,25,26)/t18-/m1/s1
• InChI Key： OGHQNJMFZOYDRG-GOSISDBHSA-N
• SMILES： BrC1=CC=C([C@@H](CC(=O)O)NC(=O)OCC2C3C=CC=CC=3C3=CC=CC=C23)S1

Computed Properties

• Exact Mass: 471.01399g/mol
• Monoisotopic Mass: 471.01399g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 29
• Rotatable Bond Count: 7
• Complexity: 583
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.8
• Topological Polar Surface Area: 104Ų

Additional information on (3R)-3-(5-bromothiophen-2-yl)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid

Compound CAS No. 1366461-35-9: (3R)-3-(5-bromothiophen-2-yl)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid

The compound (3R)-3-(5-bromothiophen-2-yl)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid with CAS No. 1366461-35-9 is a highly specialized organic molecule that has garnered significant attention in the fields of organic chemistry, medicinal chemistry, and materials science. This compound is notable for its unique structural features, which include a chiral center, a thiophene ring with bromine substitution, and a fluorenylmethoxycarbonyl (Fmoc) group. These features make it a valuable building block in the synthesis of complex molecules, particularly in the development of bioactive compounds and advanced materials.

The Fmoc group is a well-known protecting group in peptide synthesis, offering excellent stability under various reaction conditions. Its presence in this compound underscores its potential role in peptide-based drug discovery. The thiophene ring, a five-membered aromatic heterocycle containing sulfur, is known for its versatility in organic synthesis and its ability to participate in various types of chemical reactions, including nucleophilic aromatic substitution and cross-coupling reactions. The bromine substitution at the 5-position of the thiophene ring adds another layer of reactivity, making this compound a versatile starting material for further functionalization.

Recent studies have highlighted the importance of chiral centers in drug design, as they can significantly influence the pharmacokinetic properties and biological activity of molecules. The (3R) configuration of this compound ensures a specific stereochemical arrangement, which is critical for its intended applications. Researchers have explored the use of this compound in asymmetric synthesis, where it serves as a chiral auxiliary to control the stereochemistry of target molecules. This approach has been particularly effective in the synthesis of biologically active compounds with high enantioselectivity.

In terms of synthetic applications, this compound has been employed as an intermediate in the construction of complex natural product analogs and synthetic polymers. Its ability to undergo various coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings, has made it a valuable substrate for constructing biaryl and heteroaryl systems. These systems are widely used in the development of pharmaceutical agents, agrochemicals, and advanced materials.

From a medicinal chemistry perspective, this compound has shown promise as a lead structure for developing new drug candidates. Its structural features allow for easy modification at multiple positions, enabling researchers to explore a wide range of chemical space. For instance, modifications to the thiophene ring or the Fmoc group can lead to derivatives with improved pharmacokinetic profiles or enhanced biological activity.

Recent advancements in computational chemistry have also contributed to our understanding of this compound's properties. Molecular modeling studies have provided insights into its electronic structure, reactivity patterns, and potential interactions with biological targets. These studies have been instrumental in guiding synthetic strategies and optimizing its use in drug discovery programs.

In conclusion, (3R)-3-(5-bromothiophen-2-yl)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid (CAS No. 1366461-35-9) is a multifaceted organic molecule with significant potential in various areas of chemical research. Its unique structural features, combined with its reactivity and versatility, make it an invaluable tool for advancing scientific discovery and innovation.